Cas no 1806969-72-1 (Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate)

• Product Name: Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate
• CAS No: 1806969-72-1
• MF: C₁₁H₇F₆NO₄
• MW: 331.168004274368
• CID: 4794652
• Update Time: 2025-10-16

Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate

• Inchi： 1S/C11H7F6NO4/c1-2-22-9(19)6-3-5(10(12,13)14)4-7(11(15,16)17)8(6)18(20)21/h3-4H,2H2,1H3
• InChI Key： SLWPUOHKXWPTHR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(=O)OCC)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 430
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate

Comprehensive Overview of Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate (CAS No. 1806969-72-1)

Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate (CAS No. 1806969-72-1) is a specialized organic compound widely recognized for its unique chemical properties and applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitrobenzoate derivatives, characterized by the presence of trifluoromethyl groups and an ethyl ester moiety. Its molecular structure, featuring electron-withdrawing substituents, makes it a valuable intermediate in the synthesis of complex molecules.

The growing interest in fluorinated compounds in modern chemistry has propelled the demand for Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate. Researchers are particularly drawn to its potential in drug discovery and material science, where its high stability and reactivity play a pivotal role. Recent studies highlight its utility in designing bioactive molecules, especially in the development of antimicrobial agents and enzyme inhibitors.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate?" The synthesis typically involves the nitration of a precursor benzoate derivative, followed by esterification and trifluoromethylation steps. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been explored to improve yield and efficiency.

Another hot topic in the scientific community is the environmental impact of fluorinated compounds. While Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate is not classified as hazardous, its degradation products and long-term effects are under scrutiny. Researchers are investigating green chemistry approaches to minimize waste and enhance sustainability in its production.

In the realm of patent literature, CAS No. 1806969-72-1 has been cited in several innovations, particularly in crop protection and pharmaceutical formulations. Its ability to act as a building block for more complex structures has made it a favorite among chemists. For instance, it has been used to develop herbicides with improved selectivity and anti-inflammatory drugs with enhanced efficacy.

The physicochemical properties of Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate also merit attention. Its melting point, solubility, and spectroscopic data are critical for quality control and application-specific modifications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound.

As the demand for high-performance materials and specialty chemicals rises, Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate is poised to play a significant role. Its versatility and compatibility with various chemical reactions make it a cornerstone in organic synthesis. Future research may explore its potential in nanotechnology and electronic materials, further expanding its applications.

In conclusion, Ethyl 3,5-bis(trifluoromethyl)-2-nitrobenzoate (CAS No. 1806969-72-1) stands out as a multifaceted compound with broad utility in scientific and industrial domains. Its synthesis, applications, and environmental considerations continue to inspire innovation, making it a subject of ongoing research and development.